2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid

• IUPAC Name: 2-chloro-5-(3,5-dimethyl-4-nitropyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C12H10ClN3O4/c1-6-11(16(19)20)7(2)15(14-6)8-3-4-10(13)9(5-8)12(17)18/h3-5H,1-2H3,(H,17,18)
• InChI Key: ZHERFASMNITWBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC(=C(C=C2)Cl)C(=O)O)C)[N+](=O)[O-]
• Molecular Formula: C12H10ClN3O4
• Molecular Weight: 295.68 g/mol

Description

2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as 'CDNB,' and it is widely used as a substrate for glutathione S-transferase (GST) assay. The compound is synthesized through a multistep process, and it has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid involves the conjugation of CDNB with glutathione by 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acids. The conjugation results in the formation of a stable product that can be measured spectrophotometrically. The assay is used to determine the activity of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acids and to identify compounds that can modulate 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid activity.
Biochemical and Physiological Effects:
2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid has been found to have several biochemical and physiological effects. The compound has been shown to induce the expression of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acids in several cell lines, including human hepatoma cells and rat liver cells. The induction of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid expression is thought to be mediated by the activation of the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes.

Advantages and Limitations for Lab Experiments

The use of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid as a substrate for 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid assay has several advantages. The assay is simple, rapid, and sensitive, and it can be used to measure 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid activity in a wide range of samples. However, there are also some limitations to the assay. The assay is specific to 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acids and does not measure the activity of other detoxification enzymes. Additionally, the assay may be affected by the presence of compounds that interfere with the CDNB-glutathione conjugation.

Future Directions

There are several future directions for research on 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid. One area of research is the identification of compounds that can modulate 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid activity. Such compounds could be used as potential chemopreventive agents or as adjuvants in cancer therapy. Another area of research is the development of more sensitive and specific assays for the measurement of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid activity. Finally, the role of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid in the regulation of other detoxification enzymes and pathways could be investigated.

Scientific Research Applications

2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid is widely used in scientific research as a substrate for 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid assay. 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acids are a family of enzymes that play a crucial role in the detoxification of xenobiotics and endogenous compounds. The assay involves the measurement of 2-chloro-5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)benzoic acid activity by monitoring the conjugation of CDNB with glutathione. The assay is used in several fields of research, including cancer research, drug discovery, and environmental toxicology.